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Compound of Interest

Compound Name: Copper(II)acetyl acetonate

Cat. No.: B1264223

Get Quote

Executive Summary
Copper(II) acetylacetonate (Cu(acac)₂) serves as a quintessential model of square-planar

coordination geometry and a versatile reagent in both organic synthesis and medicinal

inorganic chemistry. Its utility stems from a unique electronic structure that balances stability

with Lewis acidity, allowing it to function effectively as a catalyst for carbene transfer reactions

and as a lipophilic copper source for biological applications. This guide synthesizes its core

properties, validated synthesis protocols, and mechanistic behaviors.

Molecular Architecture & Electronic Structure
Coordination Geometry & The Jahn-Teller Effect
In its anhydrous solid state, Cu(acac)₂ adopts a square planar geometry (

symmetry). The central copper(II) ion (

configuration) is coordinated by four oxygen atoms from two bidentate acetylacetonate ligands.

Electronic Configuration:

.
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Spin State: Paramagnetic (

), with a magnetic moment (

) typically between 1.75 and 1.9 B.M., consistent with one unpaired electron.

Axial Interactions: While formally square planar, the

configuration makes the complex susceptible to Jahn-Teller distortion. In coordinating
solvents (e.g., pyridine, DMSO), Cu(acac)₂ recruits axial ligands to form a distorted
octahedral geometry (

), significantly altering its color and reactivity. This axial vacancy is the structural basis for its
Lewis acidity and catalytic activity.

DOT Diagram: Coordination Dynamics
The following diagram illustrates the transition from the resting square planar state to the active

axially coordinated species.
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Figure 1: Coordination shift driven by solvent/substrate interaction. The axial positions are the

"active sites" for Lewis base binding.

Physicochemical Profile
The following data aggregates standard experimental values. Researchers should note that

solubility is highly dependent on solvent polarity and coordinating ability.
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Property Value / Description Notes

Formula

Molar Mass 261.76 g/mol

Appearance Blue crystalline solid
Turns green-blue in

coordinating solvents.

Melting Point ~230–288 °C
Decomposes; sublimation

occurs >160 °C under vacuum.

Solubility (High) Chloroform, Benzene, DCM
Non-coordinating organic

solvents.[1]

Solubility (Mod) Alcohols (Methanol, Ethanol) Solvolysis can occur over time.

Solubility (Low) Water
Hydrolysis leads to

precipitation of Cu(OH)₂.

Stability Air stable; Moisture sensitive
Long-term storage requires

desiccation.

Validated Synthesis & Purification Protocol
Objective: Synthesis of high-purity Cu(acac)₂ free from hydroxide contaminants. Scale:

Laboratory (creates ~5 g).

Reagents
Copper(II) Chloride Dihydrate (

) or Copper(II) Acetate.[2]

Acetylacetone (2,4-pentanedione).

Sodium Acetate (Buffer/Base).

Solvent: Methanol/Water (1:1 v/v).

Step-by-Step Methodology
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Pre-Dissolution: Dissolve 4.0 g of

in 25 mL of distilled water. The solution will be light blue.[3]

Ligand Preparation: In a separate beaker, dissolve 5 mL of acetylacetone in 10 mL of

methanol.

Expert Insight: Dissolving the ligand in methanol first ensures homogeneity when added to

the aqueous copper solution, preventing local high concentrations that could trap

impurities.

Complexation: Slowly add the acetylacetone solution to the copper solution under rapid

magnetic stirring.

Buffering (Critical Step): Dissolve 6.8 g of sodium acetate in 15 mL of water. Add this solution

dropwise to the reaction mixture.

Mechanism:[3][4] Sodium acetate acts as a base to deprotonate the acetylacetone enol,

facilitating chelation, while buffering the pH to prevent the formation of copper hydroxide (

).

Observation: A slate-blue precipitate will form immediately.

Digestion: Heat the mixture to 80 °C for 15 minutes.

Reasoning: This "Ostwald ripening" step allows small, imperfect crystals to dissolve and

redeposit onto larger crystals, improving purity and filterability.

Isolation: Cool to room temperature, then chill in an ice bath. Filter via Buchner funnel.[5]

Purification (Recrystallization): Dissolve the crude solid in a minimum amount of hot

chloroform. Filter while hot to remove any insoluble salts (NaCl). Add hot methanol until the

solution becomes turbid, then cool slowly.

Drying: Dry the crystals in a vacuum oven at 110 °C for 4 hours to remove solvated

water/methanol.
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Reactivity & Catalytic Applications[7][8][9][10]
Cu(acac)₂ is a premier catalyst for carbeneoid transformations. Unlike Cu(I) salts which are

often unstable, Cu(acac)₂ is a robust Cu(II) precatalyst that is reduced in situ or operates via a

radical mechanism.

Mechanism: Catalytic Cyclopropanation
The complex catalyzes the decomposition of diazo compounds (e.g., ethyl diazoacetate) to

generate transient metal-carbenes, which then insert into alkenes.
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Figure 2: Simplified catalytic cycle for copper-mediated cyclopropanation. Note that Cu(acac)₂

often acts as a precatalyst, with the active species involving a reduced Cu oxidation state or a

radical pathway.
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Biological & Pharmaceutical Potential[5][9][11][12]
[13]
In drug development, Cu(acac)₂ is investigated not just as a synthesis tool, but as a bioactive

scaffold.

Mechanism of Action: Oxidative Stress (ROS)
Copper complexes are redox-active. Inside the cell, the lipophilic acac ligands facilitate passive

transport across the lipid bilayer. Once intracellular, the complex can undergo redox cycling

(Fenton-like chemistry), generating Reactive Oxygen Species (ROS) that damage DNA and

induce apoptosis.

Casiopeínas®: A class of mixed-chelate copper complexes (e.g., Cu(acac)(phen)) derived

from this core structure are currently in clinical trials for cancer therapy.[6]

Drug Delivery: The planar structure allows intercalation into DNA base pairs, while the

copper center can oxidize the DNA backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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